![molecular formula C7H9ClN4 B6221078 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carbonitrile hydrochloride CAS No. 2758001-74-8](/img/no-structure.png)
4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carbonitrile hydrochloride
Description
“4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carbonitrile hydrochloride” is a chemical compound. It is a derivative of pyrazolo[1,5-a]pyrazine . The IUPAC name of this compound is 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine . The compound is available in liquid form and as a white to yellow to brown powder or crystals .
Molecular Structure Analysis
The molecular structure of “4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carbonitrile hydrochloride” is characterized by a pyrazolo[1,5-a]pyrazine core . The InChI code for this compound is 1S/C6H9N3/c1-2-8-9-4-3-7-5-6(1)9/h1-2,7H,3-5H2 .Physical And Chemical Properties Analysis
The molecular weight of “4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carbonitrile hydrochloride” is 123.16 and 196.08 . and 97% . It is stored at 4 degrees Celsius and at refrigerator temperatures . The compound is shipped at normal and room temperatures .Safety and Hazards
The compound has been classified with the GHS05 and GHS07 pictograms, indicating that it is corrosive and harmful . The hazard statements associated with the compound include H302, H312, H314, and H332, indicating that it is harmful if swallowed, in contact with skin, causes severe skin burns and eye damage, and harmful if inhaled . The compound also has the GHS07 pictogram and the hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carbonitrile hydrochloride involves the reaction of 3-aminopyrazole with ethyl cyanoacetate followed by cyclization with hydrazine hydrate and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "3-aminopyrazole", "ethyl cyanoacetate", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-aminopyrazole is reacted with ethyl cyanoacetate in the presence of a base such as sodium ethoxide to form ethyl 5-amino-1H-pyrazole-3-carboxylate.", "Step 2: Ethyl 5-amino-1H-pyrazole-3-carboxylate is then cyclized with hydrazine hydrate to form 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid.", "Step 3: The carboxylic acid is then reacted with hydrochloric acid to form the hydrochloride salt of 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carbonitrile." ] } | |
CAS RN |
2758001-74-8 |
Molecular Formula |
C7H9ClN4 |
Molecular Weight |
184.6 |
Purity |
95 |
Origin of Product |
United States |
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